Cas no 1642818-38-9 (1-Ethyl-5-iodo-4-methyl-1H-imidazole)

• Product Name: 1-Ethyl-5-iodo-4-methyl-1H-imidazole
• CAS No: 1642818-38-9
• MF: C₆H₉IN₂
• MW: 236.053533315659
• MDL: MFCD28962870
• CID: 5220039
• PubChem ID: 86208042
• Update Time: 2026-03-06

1-Ethyl-5-iodo-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-iodo-4-methyl-1H-imidazole

• MDL： MFCD28962870
• Inchi： 1S/C6H9IN2/c1-3-9-4-8-5(2)6(9)7/h4H,3H2,1-2H3
• InChI Key： XKQQZSDHKRXPDJ-UHFFFAOYSA-N
• SMILES： C1N(CC)C(I)=C(C)N=1

Computed Properties

• Exact Mass: 235.981
• Monoisotopic Mass: 235.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Additional information on 1-Ethyl-5-iodo-4-methyl-1H-imidazole

Introduction to 1-Ethyl-5-iodo-4-methyl-1H-imidazole (CAS No. 1642818-38-9)

1-Ethyl-5-iodo-4-methyl-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1642818-38-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development.

The structural framework of 1-Ethyl-5-iodo-4-methyl-1H-imidazole consists of a five-membered ring containing two nitrogen atoms, with ethyl and methyl substituents at the 1 and 4 positions, respectively, and an iodine atom at the 5 position. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. The presence of the iodine atom at the 5-position is particularly noteworthy, as it serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings.

In recent years, 1-Ethyl-5-iodo-4-methyl-1H-imidazole has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research has been its role as a precursor in the synthesis of biologically active molecules. For instance, researchers have explored its utility in generating imidazole-based scaffolds that exhibit antimicrobial, antiviral, and anti-inflammatory properties. The ability to modify the imidazole core through cross-coupling reactions has allowed chemists to tailor the pharmacological profile of these derivatives to target specific disease mechanisms.

Moreover, 1-Ethyl-5-iodo-4-methyl-1H-imidazole has found utility in the development of novel therapeutic agents. A notable example comes from studies on its derivatives that exhibit kinase inhibition properties. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating imidazole moieties into kinase inhibitors, researchers aim to develop more selective and potent drugs that can modulate these pathways effectively. The iodine substituent in 1-Ethyl-5-iodo-4-methyl-1H-imidazole facilitates the introduction of additional functional groups that can enhance binding affinity and selectivity.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-Ethyl-5-iodo-4-methyl-1H-imidazole as a building block. For example, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex imidazole derivatives with minimal side products. These methods have been particularly valuable in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The ease with which 1-Ethyl-5-iodo-4-methyl-1H-imidazole can be transformed into diverse structural motifs has made it an indispensable tool in medicinal chemistry research.

The pharmaceutical industry has also taken notice of 1-Ethyl-5-iodo-4-methyl-1H-imidazole due to its potential as an intermediate in the production of small molecule drugs. Its versatility allows for the synthesis of a wide range of derivatives with tailored properties, making it suitable for various therapeutic applications. For instance, researchers have investigated its use in generating imidazoles that exhibit antitumor activity by interfering with critical cellular processes such as DNA replication and cell division. The ability to introduce different functional groups while retaining the core imidazole scaffold has been instrumental in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In addition to its pharmaceutical applications, 1-Ethyl-5-iodo-4-methyl-H-imidazole has been explored in materials science research. The unique electronic properties of imidazole derivatives make them attractive candidates for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). By leveraging the iodine substituent for further functionalization, researchers have been able to design imidazoles with enhanced charge transport capabilities and improved thermal stability. These advancements hold promise for the development of next-generation electronic devices with improved performance and efficiency.

The synthesis of 1-Ethyl-H-dimethyl-H-imidazole typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the alkylation of an appropriately substituted imidazole with ethylating agents followed by iodination at the desired position. Recent improvements in synthetic methodologies have focused on optimizing reaction conditions to minimize byproducts and improve yields. For instance, catalytic methods using palladium or nickel complexes have been employed to facilitate cross-coupling reactions under mild conditions.

The handling and storage of CAS No 1642818 38 9 require careful consideration to ensure its stability and purity. It is typically stored under inert conditions at controlled temperatures to prevent degradation. Solubility studies have shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and tetrahydrofuran (THF), which makes it convenient for use in various chemical reactions. However, its solubility in water is limited, which may necessitate alternative solvents or techniques when working in aqueous media.

In conclusion,CAS No:1642818 38 9 represents a valuable building block in synthetic chemistry with significant implications for pharmaceutical development and materials science applications Its unique structural features enable diverse functionalization strategies making it indispensable for researchers aiming to develop novel therapeutic agents advanced materials systems